Cas no 868968-35-8 (1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• CAS No: 868968-35-8
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 6283125
• PubChem ID: 7190628
• Update Time: 2025-07-16

1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one
• 868968-35-8
• 1-(azepan-1-yl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone
• SR-01000909295
• SR-01000909295-1
• 1-(azepan-1-yl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]ethanone
• AKOS024612766
• F1835-0244
• 1-(azepan-1-yl)-2-{[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}ethan-1-one

• Inchi： 1S/C18H20N6OS/c25-17(23-10-3-1-2-4-11-23)13-26-16-8-7-15-20-21-18(24(15)22-16)14-6-5-9-19-12-14/h5-9,12H,1-4,10-11,13H2
• InChI Key： YJBNFXKSXTVXOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1)CC(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one

Introduction to 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 868968-35-8, specifically 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its azepane ring, pyridine moiety, and triazolobipyridazine sulfanyl group, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular recognition.

At the heart of this compound's appeal lies its multifaceted architecture. The azepan-1-yl substituent introduces a rigid, cyclic backbone that can enhance binding affinity and selectivity in protein interactions. This feature is particularly valuable in the development of small-molecule inhibitors targeting biological pathways relevant to diseases such as cancer and neurodegeneration. The presence of a pyridin-3-yl group further enriches the compound's pharmacophoric landscape, providing opportunities for hydrogen bonding and hydrophobic interactions with biological targets.

The core of the molecule, 1,2,4triazolo4,3-bpyridazine, is a heterocyclic scaffold that has been extensively studied for its bioactivity. This system combines the electron-deficient nature of the triazole ring with the electron-rich bipyridazine moiety, creating a platform that can interact with metal ions or other biological entities. The introduction of a sulfanyl group at the 6-position of the bipyridazine ring adds another layer of functional diversity, enabling further chemical modifications and enhancing solubility properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Molecular docking studies suggest that 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one can interact with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways that are dysregulated in diseases like cancer and inflammation.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments indicate that it exhibits inhibitory activity against certain enzymes implicated in disease progression. The combination of structural features—such as the azepane ring and sulfanyl group—appears to contribute to its ability to disrupt pathological processes without significant off-target effects. This balance is essential for developing therapeutic agents with high efficacy and minimal side effects.

The synthesis of 1-(azepan-1-yl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}ethan-1-one presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have made it possible to construct such intricate structures more efficiently than ever before.

One particularly noteworthy aspect of this compound is its potential as a scaffold for drug development. By leveraging its unique structural features, medicinal chemists can design derivatives with enhanced potency or selectivity. This approach aligns with the growing trend toward structure-based drug design (SBDD), where computational models guide the optimization of molecular properties.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit remarkable bioactivity due to their ability to mimic natural products or interact with biological systems in novel ways. The triazolobipyridazine core of 868968-35-8 is no exception; it has shown promise in preliminary screenings for new therapeutic agents.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 1-(azepan-1-y)l]-2-{3-(pyridin--3--y]l--l,24triazolo[4,5-d]bpyridazin--6--y]sulfanyl}ethan-l--one are poised to play a pivotal role in next-generation therapeutics. Their complex architectures offer a rich foundation for innovation, driving forward efforts in chemical biology and pharmaceutical development.